Cas no 1261607-55-9 (4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261607-55-9
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4969876
• Update Time: 2025-06-11

4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-12-4-11(20-5-7(12)13(17,18)19)6-2-9(15)10(16)3-8(6)14/h2-5H,1H3
• InChI Key： YAZFJAQNHLJDIR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C(C(F)(F)F)=CN=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261607-55-9)

4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1261607-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple substituents, including a methoxy group, trichlorophenyl moiety, and trifluoromethyl group, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine contribute to its potential applications in drug discovery and material science. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating methoxy group create a balance of polarity and lipophilicity, which is often desirable in bioactive molecules. Additionally, the trichlorophenyl substituent introduces further electronic complexity, influencing the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical potential. Pyridine derivatives, in particular, have been extensively studied due to their role as key structural motifs in many biologically active agents. The compound 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261607-55-9) is no exception and has been explored in various research settings for its synthetic utility and biological activity.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The pyridine core can be modified in numerous ways to generate derivatives with tailored properties. For instance, the methoxy group can participate in further functionalization reactions, such as nucleophilic substitution or etherification, while the trichlorophenyl ring offers opportunities for cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. The trifluoromethyl group enhances metabolic stability and binding affinity, making it a preferred moiety in drug design.

Recent studies have highlighted the importance of fluorinated compounds in modern drug development. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties, including bioavailability and half-life. In the case of 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine, the trifluoromethyl group contributes to these favorable characteristics while also influencing electronic distribution within the molecule.

The trichlorophenyl substituent is another critical feature that influences the compound's behavior. Chlorine atoms are known to enhance lipophilicity and can participate in hydrogen bonding interactions with biological targets. This makes 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261607-55-9) a promising candidate for further investigation as a lead compound or intermediate in the synthesis of more complex molecules.

In academic research circles, this compound has been employed in various synthetic protocols to explore new methodologies and develop efficient synthetic routes. Its unique structure provides chemists with opportunities to innovate in areas such as transition metal catalysis and organometallic chemistry. For instance, the combination of electron-donating and withdrawing groups around the pyridine ring can influence reaction outcomes in cross-coupling processes.

The pharmaceutical industry has also shown interest in 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine due to its potential as a precursor for active pharmaceutical ingredients (APIs). By leveraging its structural features, researchers aim to develop novel therapeutics targeting various diseases. The compound's ability to undergo multiple functionalization steps makes it an attractive scaffold for medicinal chemists seeking to optimize potency and selectivity.

From an agrochemical perspective, derivatives of this compound have been explored for their potential as pesticides or herbicides. The presence of multiple halogen atoms enhances bioactivity against pests while maintaining environmental safety profiles when designed appropriately. This aligns with global efforts to develop sustainable agricultural solutions that minimize ecological impact.

The synthesis of 4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261607-55-9) involves multi-step organic transformations that showcase modern synthetic techniques. Advanced methodologies such as palladium-catalyzed coupling reactions and flow chemistry have been utilized to improve yields and purity. These advancements underscore the importance of innovative approaches in producing complex molecules efficiently.

In conclusion,4-Methoxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine represents a significant contribution to the chemical toolbox available for pharmaceutical and agrochemical research. Its unique structural features offer numerous opportunities for further exploration across multiple disciplines. As research continues to evolve,CAS No 1261607-55-9 will likely remain at the forefront of molecular innovation due to its versatility and potential applications.